Cas no 100949-04-0 (1h-cinnolin-5-one)

• Product Name: 1h-cinnolin-5-one
• CAS No: 100949-04-0
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 1127590
• PubChem ID: 135755309
• Update Time: 2025-04-20

1h-cinnolin-5-one Chemical and Physical Properties

Names and Identifiers

• 1h-cinnolin-5-one
• 5-Cinnolinol
• ACMC-20m3zr
• CTK0G8542
• SureCN9569732
• SureCN276369
• cinnolin-5-ol
• 5-Cinnolinol; ACMC-20m3zr; CTK0G8542; SureCN9569732; SureCN276369; cinnolin-5-ol;
• cinnoline, 5-hydroxy-
• ZZVUPNFZGYTAAN-UHFFFAOYSA-N
• NoName_805
• Cinnolin-5(1H)-one
• 100949-04-0
• SCHEMBL276369
• 5-Hydroxycinnoline
• DTXSID00901669
• SCHEMBL9569732
• DTXSID50617627

• Inchi： 1S/C8H6N2O/c11-8-3-1-2-7-6(8)4-5-9-10-7/h1-5,11H
• InChI Key： ZZVUPNFZGYTAAN-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1C=CN=N2

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46Ų

Experimental Properties

• PSA: 41.46